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Compound of Interest

Compound Name:
3-Chloro-2,6-dibromo-4-

methylaniline

CAS No.: 84483-22-7

Cat. No.: B1267204

Get Quote

An In-depth Technical Guide to 3-Chloro-2,6-dibromo-4-methylaniline

Introduction
3-Chloro-2,6-dibromo-4-methylaniline is a polyhalogenated aromatic amine. As a substituted

aniline, its chemical architecture is characterized by a benzene ring functionalized with an

amino group, a methyl group, and three halogen atoms (one chlorine and two bromine). This

unique substitution pattern imparts specific electronic and steric properties, making it a

valuable, albeit specialized, intermediate in synthetic organic chemistry. Its structural

complexity allows it to serve as a sophisticated building block for creating more complex

molecules, particularly in the fields of medicinal chemistry, agrochemicals, and materials

science. This guide provides a comprehensive overview of its chemical properties, reactivity,

and handling, tailored for researchers and drug development professionals.

Molecular Structure and Identification
The precise arrangement of substituents on the aniline ring is critical to the molecule's identity

and reactivity. The IUPAC name, 3-Chloro-2,6-dibromo-4-methylaniline, defines this
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arrangement.

Identifier Value

IUPAC Name 3-Chloro-2,6-dibromo-4-methylaniline

CAS Number 84483-22-7[1]

Molecular Formula C₇H₆Br₂ClN[1]

Molecular Weight 299.39 g/mol [1]

InChI Key XBSGYHXODZBFBM-UHFFFAOYSA-N[1]

digraph "3-Chloro-2,6-dibromo-4-methylaniline" {

graph [fontname="Arial", fontsize=12, size="4,4", ratio=fill];

node [fontname="Arial", fontsize=12, shape=plaintext];

edge [fontname="Arial", fontsize=12];

// Atom nodes

C1 [label="C"];

C2 [label="C"];

C3 [label="C"];

C4 [label="C"];

C5 [label="C"];

C6 [label="C"];

N [label="NH₂"];

Br1 [label="Br"];

Cl [label="Cl"];

Me [label="CH₃"];

Br2 [label="Br"];

// Invisible nodes for positioning

p1 [shape=point, pos="1.5,2.6"];

p2 [shape=point, pos="3,1.7"];

p3 [shape=point, pos="3,0"];

p4 [shape=point, pos="1.5,-0.9"];
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p5 [shape=point, pos="0,0"];

p6 [shape=point, pos="0,1.7"];

// Set node positions

C1 [pos="1.5,2.2!"];

C2 [pos="2.5,1.3!"];

C3 [pos="2.5,0.4!"];

C4 [pos="1.5,-0.5!"];

C5 [pos="0.5,0.4!"];

C6 [pos="0.5,1.3!"];

N [pos="3.5,1.3!"];

Br1 [pos="-0.5,2.2!"];

Cl [pos="3.5,0.4!"];

Me [pos="1.5,-1.6!"];

Br2 [pos="-0.5,-0.5!"];

// Benzene ring bonds

C1 -- C2;

C2 -- C3;

C3 -- C4;

C4 -- C5;

C5 -- C6;

C6 -- C1;

// Substituent bonds

C2 -- N;

C6 -- Br1;

C3 -- Cl;

C4 -- Me;

C5 -- Br2;

}
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Caption: 2D structure of 3-Chloro-2,6-dibromo-4-methylaniline.

Physicochemical Properties
The physical properties of this compound are dictated by its halogenated and aromatic nature.

While extensive experimental data is not widely published, computed properties provide

valuable estimates for laboratory work.

Property Value Source

Molecular Weight 299.39 g/mol
FINETECH INDUSTRY

LIMITED[1]

Molecular Formula C₇H₆Br₂ClN
FINETECH INDUSTRY

LIMITED[1]

Appearance

White to light yellow/orange

powder/crystal (Predicted

based on similar compounds)

TCI[2]

XLogP3 3 PubChem[3]

Hydrogen Bond Donor Count 1 PubChem[3]

Hydrogen Bond Acceptor

Count
1 PubChem[3]

Rotatable Bond Count 0 PubChem[3]

The high molecular weight and presence of halogens suggest that the compound is a solid at

room temperature with low volatility. The XLogP3 value indicates significant lipophilicity,

predicting poor solubility in water but good solubility in nonpolar organic solvents like

dichloromethane, chloroform, and ethers.

Spectral Data Analysis: A Predictive Approach
Direct spectral data for 3-Chloro-2,6-dibromo-4-methylaniline is scarce. However, a robust

analysis based on its structure and data from analogous compounds allows for reliable

predictions of its key spectral features.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b1267204/docs?utm_src=pdf-body#3-chloro-2-6-dibromo-4-methylaniline-chemical-properties
https://www.finetechnology-ind.com/product/detail/84483-22-7
https://www.finetechnology-ind.com/product/detail/84483-22-7
https://cymitquimica.com/products/3B-D3577/26-dibromo-4-methylaniline/
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dibromo-4-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dibromo-4-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dibromo-4-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dibromo-4-methylaniline
https://www.benchchem.com/product/b1267204/docs?utm_src=pdf-body#3-chloro-2-6-dibromo-4-methylaniline-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267204?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹H NMR Spectroscopy: The proton NMR spectrum is expected to be relatively simple.

Aromatic Region: A single peak, a singlet, is anticipated for the lone aromatic proton at C5.

Its chemical shift would likely be in the range of δ 7.0-7.5 ppm. The surrounding electron-

withdrawing halogens (Cl at C3, Br at C2 and C6) would deshield this proton, shifting it

downfield.

Amine Protons: A broad singlet corresponding to the two -NH₂ protons would appear,

typically between δ 3.5-5.0 ppm. The exact position is dependent on solvent and

concentration.

Methyl Protons: A sharp singlet for the -CH₃ protons is expected around δ 2.2-2.5 ppm.

¹³C NMR Spectroscopy: Seven distinct signals are predicted.

Aromatic Carbons: Six signals would be present in the aromatic region (δ 110-150 ppm).

The carbon bearing the amino group (C1) would be the most shielded (upfield), while the

halogen-substituted carbons (C2, C3, C6) would be significantly deshielded (downfield).

Methyl Carbon: A single peak in the aliphatic region, around δ 20-25 ppm, would

correspond to the methyl carbon.

Mass Spectrometry (MS): Mass spectrometry is a definitive tool for identifying this molecule

due to the unique isotopic signatures of bromine and chlorine.

Molecular Ion Peak (M⁺): The molecular ion peak will appear as a cluster of peaks due to

the natural isotopic abundances of Br (⁷⁹Br ≈ 50.7%, ⁸¹Br ≈ 49.3%) and Cl (³⁵Cl ≈ 75.8%,

³⁷Cl ≈ 24.2%).

Isotopic Pattern: The presence of two bromine atoms and one chlorine atom will create a

characteristic M, M+2, M+4, and M+6 pattern. The most intense peak in this cluster would

correspond to the ion containing two ⁷⁹Br isotopes and one ³⁵Cl isotope (m/z ≈ 297). The

relative intensities of these peaks provide a high-confidence confirmation of the elemental

composition.

Infrared (IR) Spectroscopy: The IR spectrum would show characteristic absorption bands for

its functional groups.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C6968247&Mask=80
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267204?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-H Stretch: A pair of medium-to-sharp peaks around 3350-3500 cm⁻¹ would indicate the

symmetric and asymmetric stretching of the primary amine (-NH₂) group.

C-H Stretch: Aromatic C-H stretching would appear just above 3000 cm⁻¹, while aliphatic

C-H stretching from the methyl group would be just below 3000 cm⁻¹.

C=C Stretch: Aromatic ring stretching vibrations would be observed in the 1500-1600 cm⁻¹

region.

C-X Stretch: Carbon-halogen (C-Br, C-Cl) stretching vibrations would be found in the

fingerprint region, typically below 800 cm⁻¹.

Synthesis and Reactivity Profile
Proposed Synthetic Pathway
A direct, documented synthesis for 3-Chloro-2,6-dibromo-4-methylaniline is not readily

available. However, a logical and experimentally sound approach can be designed starting

from a commercially available precursor, 3-chloro-4-methylaniline. The core of this synthesis is

a regioselective electrophilic aromatic substitution (bromination).

Rationale: The amino group (-NH₂) is a powerful activating, ortho, para-directing group.[5][6] In

3-chloro-4-methylaniline, the positions ortho to the amine (C2 and C6) are available for

substitution. The inherent reactivity of anilines often leads to polyhalogenation even without a

catalyst.[5] Therefore, treating 3-chloro-4-methylaniline with a brominating agent like bromine

(Br₂) in a suitable solvent (e.g., acetic acid or dichloromethane) is expected to yield the desired

2,6-dibromo product.
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Start: 3-Chloro-4-methylaniline

Electrophilic Bromination

Reagents:
- Bromine (Br₂) (2.0-2.2 eq)
- Solvent (e.g., Acetic Acid)

Aqueous Workup
(e.g., NaHSO₃ quench, neutralization)

Control T, monitor by TLC

Purification
(Recrystallization or Column Chromatography)

Product: 3-Chloro-2,6-dibromo-4-methylaniline

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 3-Chloro-2,6-dibromo-4-methylaniline.

Core Reactivity Principles
Electrophilic Aromatic Substitution (EAS): While the aniline is highly activated, the positions

available for further EAS (C5) are sterically hindered by the adjacent bromine and methyl

groups. Therefore, additional substitutions on the ring are unlikely under standard conditions.

Reactions of the Amino Group: The -NH₂ group is the primary site of reactivity.

Diazotization: Reaction with nitrous acid (generated in situ from NaNO₂ and HCl) at low

temperatures would convert the amino group into a diazonium salt (-N₂⁺). This
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intermediate is highly versatile and can be displaced by a wide range of nucleophiles (e.g.,

-OH, -CN, -I, -H) in Sandmeyer-type reactions.

Acylation: The amino group can be readily acylated with reagents like acetic anhydride or

acetyl chloride. This reaction is often used as a protecting strategy to moderate the high

reactivity of the aniline ring during other transformations.[7]

Nucleophilic Aromatic Substitution (SNAr): This compound is a poor substrate for SNAr. The

reaction requires an aromatic ring that is electron-deficient, typically achieved with strong

electron-withdrawing groups (like -NO₂) positioned ortho or para to a leaving group (a

halogen).[8] This aniline derivative is electron-rich and lacks the necessary activation for

nucleophilic attack.

Potential Applications in Research and Drug
Development
Polyhalogenated anilines are crucial synthons in several areas of chemical science. While

specific applications of 3-Chloro-2,6-dibromo-4-methylaniline are not extensively

documented, its structure suggests utility in:

Pharmaceutical Synthesis: It can serve as an intermediate for creating complex scaffolds in

drug discovery. The halogen atoms provide sites for further modification via cross-coupling

reactions (e.g., Suzuki, Heck, Buchwald-Hartwig), enabling the construction of diverse

molecular libraries.[9]

Agrochemicals: The toxophoric properties of halogenated aromatic compounds make them

common features in pesticides and herbicides. This molecule could be a precursor for new

active ingredients in crop protection.[9]

Dyes and Pigments: The aniline moiety is a classic component of azo dyes. Diazotization

followed by coupling with an electron-rich aromatic compound would produce intensely

colored azo compounds.[9]

Materials Science: Halogenated aromatics can be used to synthesize flame-retardant

materials or as monomers for specialty polymers with enhanced thermal stability and

chemical resistance.
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Safety, Handling, and Storage
As with any halogenated aromatic amine, 3-Chloro-2,6-dibromo-4-methylaniline should be

handled with care, assuming it possesses significant toxicity. The following guidelines are

based on safety data for structurally similar compounds.[10][11]

Hazard Identification:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[10][11]

Irritation: Causes skin and serious eye irritation.[10]

Long-term Exposure: May cause damage to organs through prolonged or repeated

exposure.[11]

Recommended Handling Procedures:

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation

of dust or vapors.[10][12]

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, chemical-

resistant gloves (e.g., nitrile), and safety goggles or a face shield.[10][13]

Avoid generating dust. Handle as a solid and weigh carefully.

Wash hands thoroughly after handling.[13]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[10][12]

Keep away from incompatible materials such as strong oxidizing agents, acids, and acid

chlorides.[14]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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